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Compound of Interest

Compound Name: 3-Oxohexanoic acid

Cat. No.: B1215524 Get Quote

Essential Safety and Handling Guide for 3-
Oxohexanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 3-Oxohexanoic acid
(CAS No. 4380-91-0) in a laboratory setting. Given that the toxicological properties of this

compound have not been fully investigated, it is imperative to handle it with caution, assuming

it may be hazardous. Adherence to these procedures is vital for ensuring personal safety and

maintaining experimental integrity.

Physicochemical and Safety Data
A summary of available data for 3-Oxohexanoic acid is presented below. The lack of

comprehensive hazard information necessitates a conservative approach to handling.
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Property Value Reference

CAS Number 4380-91-0 [1][2]

Molecular Formula C6H10O3 [1][3]

Molecular Weight 130.14 g/mol [1][2]

Physical Form Solid or Semi-solid [4]

Storage
Store at -20°C or 2-8°C in a

dry, well-ventilated place.
[1][2][4]

Hazard Statements

H302 (Harmful if swallowed),

H319 (Causes serious eye

irritation)

[4]

Signal Word Warning [4]

Operational Plan: From Receipt to Disposal
The following step-by-step guidance outlines the safe handling workflow for 3-Oxohexanoic
acid.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the chemical name and any hazard warnings.

Store the compound in a tightly sealed container in a designated, cool, and dry area, such as

a refrigerator or freezer, according to the supplier's recommendation (-20°C or 2-8°C).[1][2]

[4]

Keep it segregated from incompatible materials, such as strong oxidizing agents.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with chemical-

resistant nitrile gloves.

Provides a robust barrier

against skin contact. Nitrile

offers good chemical

resistance.[6][7]

Eye Protection
Chemical splash goggles or a

face shield.

Protects against accidental

splashes, preventing serious

eye irritation.[7][8]

Body Protection
A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing and skin.[6]

[9]

Respiratory Protection

Use in a certified chemical

fume hood. If weighing outside

a hood, a fitted N95 or higher

respirator is recommended.

Prevents inhalation of airborne

particles of the compound.[6]

[10]

Handling and Experimental Procedures
All handling of 3-Oxohexanoic acid should be conducted within a certified chemical fume

hood to minimize inhalation risk.[11]

Work over a disposable absorbent bench pad to contain any potential spills.[6]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Avoid creating dust when handling the solid form.

Wash hands thoroughly after handling the compound, even if gloves were worn.[8][9]

Decontamination
Wipe down all work surfaces in the fume hood with a suitable cleaning agent (e.g., 70%

ethanol) after each use.
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All non-disposable equipment that has come into contact with 3-Oxohexanoic acid should

be decontaminated. To decontaminate glassware, rinse it three times with a suitable solvent

(e.g., acetone or ethanol). The rinsate must be collected as hazardous liquid waste.[11]

Disposal Plan
Proper disposal of 3-Oxohexanoic acid and contaminated materials is crucial to prevent

environmental contamination and accidental exposure. Disposal must be conducted in strict

accordance with international, national, and local regulations.

Waste Segregation: As an organic acid, it should be segregated into the "acidic organic

waste" stream. Do not mix it with bases or halogenated waste.[11][12]

Solid Waste: Contaminated consumables such as gloves, bench pads, and pipette tips

should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Empty vials should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous liquid waste.[6][13]

Liquid Waste: Unused solutions of 3-Oxohexanoic acid and contaminated liquid media

should be collected in a separate, sealed, and clearly labeled hazardous liquid waste

container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "3-Oxohexanoic acid".[11]

Institutional Procedures: Follow your institution's Environmental Health and Safety (EHS)

department procedures for the final pickup and disposal of chemical waste.[11]

Safe Handling Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 3-Oxohexanoic
acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1215524?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_2_4_Difluorophenyl_6_oxohexanoic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1215524?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_2_4_Difluorophenyl_6_oxohexanoic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_8_3_Chlorophenyl_8_oxooctanoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_11_Ketotestosterone.pdf
https://www.chemicalbook.com/msds/6-oxohexanoic-acid.pdf
https://www.benchchem.com/product/b1215524?utm_src=pdf-body
https://www.benchchem.com/product/b1215524?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_2_4_Difluorophenyl_6_oxohexanoic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_2_4_Difluorophenyl_6_oxohexanoic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1215524?utm_src=pdf-body
https://www.benchchem.com/product/b1215524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 3-Oxohexanoic Acid

Review SDS & Assess Risk

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Fume Hood
& Work Area

Weigh/Handle Compound
in Fume Hood

Perform Experiment

Decontaminate Equipment
& Work Surface

Segregate Waste
(Solid & Liquid)

Label Waste Containers

Store Waste Securely

Arrange EHS Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Oxohexanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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